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Compound of Interest

Compound Name: Sodium butyrate-D7

Cat. No.: B1406522

Essential Safety and Handling Guide for Sodium
Butyrate-D7

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Sodium butyrate-D7 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
use of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Sodium butyrate-D7, a deuterated analog of sodium butyrate, should be handled with the
same precautions as its non-deuterated form. Sodium butyrate is classified as a hazardous
substance. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2] Some data also suggests that it may be suspected of causing genetic
defects.[1]

Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure
personal safety.
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Protection Type

Specific Recommendations

Standards

Eye Protection

Chemical safety goggles or
safety glasses with side-
shields.[2] A face shield may
be required where there is a

risk of splashing.[3]

NIOSH (US) or EN 166 (EU)
approved.[2]

Hand Protection

Chemically resistant,
impervious gloves. Nitrile
gloves are commonly used for
incidental contact.[4] Always
inspect gloves before use and
use proper removal

techniques.[2]

Tested according to standards
such as EN 374.[5]

Respiratory Protection

Use a NIOSH-approved
respirator (e.g., N95) or
equivalent if engineering
controls are insufficient or

when dust formation is likely.[2]

[4]

Follow a respiratory protection
program that meets OSHA or

equivalent standards.[3]

Protective Clothing

Wear a lab coat, apron, or
coveralls to prevent skin
contact.[1] Closed-toe shoes

are required.[3]

Choose apparel based on the
specific laboratory and

experimental conditions.[4]

Safe Handling and Operational Workflow

A systematic approach to handling Sodium butyrate-D7 is crucial for safety and experimental

integrity. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for Safe Handling of Sodium butyrate-D7.

Experimental Protocol: Step-by-Step Handling Procedure

e Preparation:
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o Designate a specific area for handling Sodium butyrate-D7, preferably within a chemical
fume hood or a well-ventilated space.[5][6]

o Assemble all necessary PPE as detailed in the table above.

o Thoroughly review the Safety Data Sheet (SDS) for Sodium Butyrate before starting any
work.[7]

e Handling:
o Put on all required personal protective equipment, ensuring a proper fit.

o When weighing or transferring the solid compound, do so in a manner that minimizes dust
generation.[2] Use of a ventilated balance enclosure is recommended.

o Avoid direct contact with skin, eyes, and clothing.[2]
e Post-Handling:

o After handling, decontaminate all work surfaces and equipment with an appropriate
cleaning agent.

o Remove PPE carefully to avoid cross-contamination. Dispose of single-use items like
gloves in a designated waste container.[2]

o Wash hands thoroughly with soap and water after removing gloves.[5][6]

Emergency Procedures

In the event of accidental exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[5] Remove contaminated
clothing and wash it before reuse.[1] If skin

irritation occurs, seek medical advice.[5][7]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open.[2][5][7]
Remove contact lenses if present and easy to
do.[5][7] Continue rinsing and seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][5]

[6]

Disposal Plan

Proper disposal of Sodium butyrate-D7 and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect unused Sodium butyrate-D7 and any contaminated disposable materials (e.qg.,

gloves, wipes, pipette tips) in a clearly labeled, sealed container.

o Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.[7]

e Disposal Pathway:

o Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations.[1][7]
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o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

o Do not allow the product to enter drains or waterways.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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